Beryllium--titanium (1/1)

Specification

• CAS No.: 66273-53-8
• Molecular Formula: BeTi
• Molecular Weight: 56.879 g/mol
• IUPAC Name: beryllium;titanium
• Standard InChI: InChI=1S/Be.Ti
• Standard InChI Key: ZXLMKCYEDRYHQK-UHFFFAOYSA-N
• Canonical SMILES: [Be].[Ti]

Introduction

Structural Characteristics of Titanium-Beryllium Systems

Composite Materials

Titanium-beryllium composites are mechanically blended systems where titanium forms a continuous matrix embedding discrete beryllium particles. The US3681037A patent specifies that these composites avoid alloying by consolidating irregularly shaped Ti and Be particles at temperatures ≤1100°F (593°C). Key structural parameters include:

Property	80 vol% Ti–20 vol% Be	60 vol% Ti–40 vol% Be
Density (g/cm³)	~3.2	~2.8
Modulus of Elasticity	140–160 GPa	160–180 GPa
Ductility (% Elongation)	5–7%	3–4%

Data derived from cold-pressed and extruded composites.

The acicular (needle-like) morphology of the starting powders ensures mechanical interlocking during consolidation, preserving the distinct phases of Ti and Be.

Intermetallic Compounds: Be12_{12}12Ti

The tetragonal Be$_{12}$Ti phase (space group I4/mmm) dominates titanium beryllide research due to its stability and relevance in fusion reactor designs. Ab initio calculations confirm its lattice parameters as a = 7.28 Å and c = 4.23 Å at 0 K, with titanium atoms occupying Wyckoff positions (0,0,0) and beryllium at (1/4,1/4,1/4), (0.361,0,0), and (0.277,1/2,0). This structure exhibits covalent Be-Be bonds and metallic Ti-Be interactions, contributing to high stiffness (Young’s modulus ~300 GPa) and low density (~2.3 g/cm³).

Mechanical and Thermal Properties

Composite Performance

Titanium-beryllium composites achieve a modulus-to-density ratio exceeding 100×10³ in., far surpassing conventional titanium alloys like Ti-6Al-4V (60–70×10³ in.). For example:

• 80 vol% Ti–20 vol% Be: Tensile strength = 850 MPa, yield strength = 780 MPa.

• 60 vol% Ti–40 vol% Be: Tensile strength = 920 MPa, yield strength = 860 MPa.

Ductility decreases with higher beryllium content due to stress concentration at particle-matrix interfaces, but remains sufficient (≥3% elongation) for aerospace applications.

Be12_{12}12Ti in Extreme Environments

Be$_{12}$Ti demonstrates superior resistance to hydrogen embrittlement compared to pure beryllium. Hydrogen solution energies in Be$_{12}$Ti interstitials (0.8–1.2 eV) are lower than in Be (1.5–1.7 eV), promoting faster hydrogen diffusion and reduced swelling. Vacancy-hydrogen binding energies in Be$_{12}$Ti are 0.4 eV lower than in Be, further mitigating radiation-induced damage.

Synthesis and Processing

Composite Fabrication

The patented method involves:

• Blending Ti (99.5% purity, <100 mesh) and Be (98% purity, <100 mesh) powders.

• Cold isostatic pressing at ≥10,000 psi to form a preform.

• Hot extrusion at ≤1100°F to achieve full densification.

This approach prevents intermetallic formation, preserving the composite’s ductility.

Be12_{12}12Ti Production

Be$_{12}$Ti is synthesized via arc-melting or powder metallurgy, requiring precise stoichiometric control and annealing to stabilize the tetragonal phase. Computational studies highlight the instability of hexagonal Be$_{12}$Ti, which exhibits a formation energy 4.8 eV higher than the tetragonal structure.

Applications and Challenges

Nuclear Fusion

Be$_{12}$Ti is under investigation as a neutron multiplier in tritium breeding blankets. Its low hydrogen retention and radiation tolerance make it preferable to pure beryllium in DEMO-era reactors.